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Compound of Interest

Compound Name:
(4-Hydroxy-3-

methoxyphenyl)boronic acid

Cat. No.: B062145 Get Quote

Essential Safety and Handling Guide for (4-Hydroxy-
3-methoxyphenyl)boronic acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (4-Hydroxy-3-methoxyphenyl)boronic acid.

Adherence to these procedures is vital for ensuring personal safety and maintaining a

compliant laboratory environment.

Hazard Summary
(4-Hydroxy-3-methoxyphenyl)boronic acid and similar boronic acid compounds are known

to cause skin and eye irritation, and may also lead to respiratory irritation.[1][2][3] It is

imperative to handle this compound with appropriate personal protective equipment in a

controlled environment.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling (4-
Hydroxy-3-methoxyphenyl)boronic acid.
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Protection Type Equipment
Specifications and
Remarks

Eye Protection
Chemical safety goggles or a

face shield

Must be worn where there is a

potential for splashing.[1][4][5]

Hand Protection Chemical-resistant gloves
Nitrile gloves are a suitable

option.[1][4]

Body Protection Laboratory coat
Should be worn to prevent skin

contact.[1][4]

Respiratory Protection
NIOSH/MSHA approved

respirator

Use in a well-ventilated area. A

respirator is necessary if dust

formation is likely.[1][2]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

All handling of (4-Hydroxy-3-methoxyphenyl)boronic acid should be conducted within a

certified chemical fume hood to minimize inhalation risk.[4][6]

Ensure the fume hood has proper airflow before commencing work.[4]

2. Administrative Controls:

Inform colleagues in the laboratory when you are working with boric acid derivatives.[4]

If you need to leave the fume hood, close the sash and post a sign indicating the presence of

the hazardous substance.[4]

3. Handling Procedure:

Before handling, ensure you are wearing the appropriate PPE as outlined in the table above.

Keep the container of (4-Hydroxy-3-methoxyphenyl)boronic acid tightly closed when not

in use.[1][2][4]
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Avoid contact with skin, eyes, and clothing.[1]

Prevent the formation and inhalation of dust.[1][2]

After handling, wash your hands and any exposed skin thoroughly.[2][3]

Disposal Plan: Step-by-Step Disposal Protocol
1. Waste Collection:

Solid Waste: Collect unused (4-Hydroxy-3-methoxyphenyl)boronic acid and any

contaminated solid materials (e.g., weighing paper, contaminated gloves) in a designated,

sealable container clearly labeled as "Hazardous Waste".[6]

Liquid Waste: If (4-Hydroxy-3-methoxyphenyl)boronic acid is in a solution, collect it in a

separate, clearly labeled, and sealable container for liquid hazardous waste.[6]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "(4-Hydroxy-3-methoxyphenyl)boronic acid," and any other identifiers

required by your institution.[6]

2. Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials, until it is collected by your institution's environmental

health and safety (EHS) personnel or a licensed waste disposal company.[6]

3. Container Decontamination:

Empty containers of (4-Hydroxy-3-methoxyphenyl)boronic acid must be decontaminated

before disposal.

In a chemical fume hood, rinse the empty container three times with a suitable solvent.[6]

The first rinsate must be collected and disposed of as hazardous waste.[6]

4. Spill Response:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Borinic_Acid_Methyl_Ester_Methyl_Boronic_Acid.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Borinic_Acid_Methyl_Ester_Methyl_Boronic_Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC309480050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC309480050&countryCode=US&language=en
https://www.orgchemboulder.com/SDS/4-methoxyphenylboronic%20acid;%205720-07-0.pdf
https://www.benchchem.com/product/b062145?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Ethylboronic_Acid.pdf
https://www.benchchem.com/product/b062145?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Ethylboronic_Acid.pdf
https://www.benchchem.com/product/b062145?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Ethylboronic_Acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Ethylboronic_Acid.pdf
https://www.benchchem.com/product/b062145?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Ethylboronic_Acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Ethylboronic_Acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contained Spill (in fume hood): Close the sash, wear appropriate PPE, and use a spill kit to

clean it up. Place all generated waste into a labeled hazardous waste bag.[4]

Spill Outside Hood: Evacuate the area and ensure adequate ventilation. Do not re-enter

without proper PPE.[4]

Experimental Workflow
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Caption: Workflow for handling (4-Hydroxy-3-methoxyphenyl)boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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